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Compound of Interest

Compound Name: NASPM trihydrochloride

Cat. No.: B1663565 Get Quote

For Immediate Use by Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of

NASPM trihydrochloride (1-Naphthylacetyl spermine trihydrochloride). Adherence to these

procedures is critical to ensure personnel safety and environmental protection, reflecting our

commitment to responsible laboratory practices.

NASPM trihydrochloride is a synthetic polyamine toxin analog that acts as a selective

antagonist for Ca2+-permeable AMPA receptors.[1] Due to its hazardous nature, specific

protocols must be followed for its disposal. The Safety Data Sheet (SDS) for NASPM
trihydrochloride explicitly states that it is harmful if swallowed and very toxic to aquatic life

with long-lasting effects.[2] Therefore, disposal requires handling as hazardous chemical

waste.

Key Safety and Handling Data
A summary of the pertinent quantitative and safety data for NASPM trihydrochloride is

provided below for quick reference.
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Property Data Reference

Chemical Formula C22H37Cl3N4O [2]

Molecular Weight 479.91 g/mol [2]

Appearance White powder

Solubility

H2O: ≥20 mg/mL, PBS (pH

7.2): 10 mg/mL, DMSO: 1.7

mg/mL

[3]

Hazard Statements

H302: Harmful if swallowed,

H410: Very toxic to aquatic life

with long lasting effects

[2]

Disposal Statement

P501: Dispose of

contents/container to an

approved waste disposal plant

[2]

Storage Temperature
-20°C (powder) or -80°C (in

solvent)
[2]

Personal Protective Equipment

(PPE)

Eyeshields, Gloves, Type N95

(US) Respirator

Standard Operating Procedure for Disposal
The following step-by-step protocol outlines the mandatory procedure for the disposal of

NASPM trihydrochloride waste, including pure compound, contaminated materials, and

solutions.

I. Personal Protective Equipment (PPE)
Before handling NASPM trihydrochloride, ensure the following PPE is worn:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat
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A Type N95 (US) or equivalent respirator is recommended, especially when handling the

powder form to avoid inhalation.

II. Waste Segregation and Collection
Designate a Waste Stream: All waste contaminated with NASPM trihydrochloride must be

segregated as hazardous chemical waste. Do not mix with non-hazardous waste.

Solid Waste Collection:

Place unused or expired NASPM trihydrochloride powder, along with any contaminated

items (e.g., weigh boats, pipette tips, wipes), into a clearly labeled, sealable hazardous

waste container.

The container must be made of a material compatible with the chemical. A high-density

polyethylene (HDPE) container is a suitable choice.

Liquid Waste Collection:

Collect all aqueous and solvent-based solutions containing NASPM trihydrochloride in a

dedicated, leak-proof, and clearly labeled hazardous waste container.

Do not overfill liquid waste containers; fill to no more than 90% capacity to allow for

expansion.[4]

Keep liquid and solid waste in separate containers.[4]

Labeling:

Affix a hazardous waste label to the container immediately upon starting waste collection.

The label must include:

The words "Hazardous Waste"

The full chemical name: "NASPM trihydrochloride" or "1-Naphthylacetyl spermine

trihydrochloride"
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An accurate list of all contents, including solvents and their approximate concentrations.

The associated hazards (e.g., "Toxic," "Hazardous to the Aquatic Environment").

III. Storage of Hazardous Waste
Store the sealed hazardous waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory.[5][6]

The SAA must be at or near the point of waste generation.[6]

Ensure the container is kept closed at all times, except when adding waste.[6][7]

Store the container in secondary containment (e.g., a spill tray) to prevent accidental

release.[4]

IV. Disposal of Empty Containers
Due to the high aquatic toxicity of NASPM trihydrochloride, empty containers must be

managed carefully.

Triple Rinsing: The original container of NASPM trihydrochloride must be triple-rinsed with

a suitable solvent (e.g., water, if the subsequent waste stream is aqueous).[7]

Rinsate Collection: The rinsate from all three rinses must be collected and disposed of as

hazardous liquid waste.[7][8]

Container Disposal: After triple-rinsing and air-drying, deface or remove the original label.

The container can then be disposed of as regular laboratory glass or plastic waste.[4][7]

V. Final Disposal
Arrange for the collection of the hazardous waste container through your institution's

Environmental Health and Safety (EHS) office or equivalent hazardous waste management

program.[6][7]

Do not attempt to dispose of NASPM trihydrochloride down the drain or in regular trash.[7]

[9] This is a direct violation of safety protocols due to its high aquatic toxicity.[2]
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Visualized Workflows and Pathways
To further clarify procedures and the mechanism of action of NASPM, the following diagrams

are provided.
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Caption: Workflow for the proper disposal of NASPM trihydrochloride waste.
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Caption: Mechanism of action of NASPM as a channel blocker.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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